Cas no 1187190-70-0 (1,3-dihydro-2,1-benzoxaborole-1,5-diol)

1,3-Dihydro-2,1-benzoxaborole-1,5-diol is a boron-containing heterocyclic compound with notable applications in medicinal chemistry and organic synthesis. Its unique benzoxaborole scaffold confers stability and reactivity, making it a valuable intermediate for the development of pharmaceuticals, particularly antimicrobial and antifungal agents. The presence of two hydroxyl groups enhances its solubility and functionalization potential, facilitating derivatization for targeted drug design. This compound exhibits favorable pharmacokinetic properties, including improved bioavailability, due to its balanced lipophilicity. Its structural versatility also supports its use in catalytic systems and materials science. Researchers value this compound for its synthetic accessibility and potential in addressing challenging biochemical targets.

1,3-dihydro-2,1-benzoxaborole-1,5-diol structure

1187190-70-0 structure

Product Name:1,3-dihydro-2,1-benzoxaborole-1,5-diol

CAS No:1187190-70-0

MF:C₇H₇BO₃

MW:149.939682245255

MDL:MFCD22393581

CID:2103713

PubChem ID:57968699

Update Time:2025-05-27

1,3-dihydro-2,1-benzoxaborole-1,5-diol Chemical and Physical Properties

Names and Identifiers

- 1,3-dihydro-1-hydroxy-2,1-Benzoxaborol-5-ol
- 1,3-dihydro-2,1-benzoxaborole-1,5-diol
- Benzo[c][1,2]oxaborole-1,5(3H)-diol
- GEQGETTVGJBBOI-UHFFFAOYSA-N
- TQ0237
- 1-hydroxy-3H-2,1-benzoxaborol-5-ol
- 3H-benzo[c][1,2]oxaborole-1,5-diol
- 7WQ62YML7D
- MFCD22393581
- P15896
- AS-52943
- DA-30273
- UNII-7WQ62YML7D
- 2,1-Benzoxaborol-5-ol, 1,3-dihydro-1-hydroxy-
- 1187190-70-0
- DTXSID401262259
- 3H-2,1-BENZOXABOROLE-1,5-DIOL
- CS-0052741
- C7H7BO3
- Benzo(C)(1,2)oxaborole-1,5(3H)-diol
- AKOS030238856
- PB39746
- SY321769
- SCHEMBL564786
- MDL： MFCD22393581
- Inchi： 1S/C7H7BO3/c9-6-1-2-7-5(3-6)4-11-8(7)10/h1-3,9-10H,4H2
- InChI Key： GEQGETTVGJBBOI-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(=CC=2C1)O)O

Computed Properties

Exact Mass: 150.0488242g/mol
Monoisotopic Mass: 150.0488242g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.7

1,3-dihydro-2,1-benzoxaborole-1,5-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D450510-5mg	1,3-Dihydro-1-hydroxy-2,1-benzoxaborol-5-ol	1187190-70-0		5mg	$ 69.00	2023-09-07
TRC	D450510-10mg	1,3-Dihydro-1-hydroxy-2,1-benzoxaborol-5-ol	1187190-70-0		10mg	$ 127.00	2023-09-07
TRC	D450510-25mg	1,3-Dihydro-1-hydroxy-2,1-benzoxaborol-5-ol	1187190-70-0		25mg	$ 276.00	2023-09-07
TRC	D450510-50mg	1,3-Dihydro-1-hydroxy-2,1-benzoxaborol-5-ol	1187190-70-0		50mg	$517.00	2023-05-18
Alichem	A019101361-100g	1,3-Dihydro-2,1-benzoxaborole-1,5-diol	1187190-70-0	95%	100g	$7049.00	2023-09-04
Chemenu	CM325365-1g	1-hydroxy-3H-2,1-benzoxaborol-5-ol	1187190-70-0	95+%	1g	$250	2022-09-04
Chemenu	CM325365-10g	1-hydroxy-3H-2,1-benzoxaborol-5-ol	1187190-70-0	95+%	10g	$1692	2022-09-04
eNovation Chemicals LLC	D586263-500MG	1,3-dihydro-2,1-benzoxaborole-1,5-diol	1187190-70-0	97%	500mg	$230	2024-07-21
eNovation Chemicals LLC	D586263-1G	1,3-dihydro-2,1-benzoxaborole-1,5-diol	1187190-70-0	97%	1g	$335	2024-07-21
eNovation Chemicals LLC	D586263-5G	1,3-dihydro-2,1-benzoxaborole-1,5-diol	1187190-70-0	97%	5g	$1000	2024-07-21